Cas no 537715-86-9 ([1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-
• CAS No: 537715-86-9
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 1585191
• Update Time: 2024-09-12

[1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-

• Inchi： 1S/C17H18O2/c1-11(2)14-8-9-15(16(10-14)17(18)19)13-6-4-12(3)5-7-13/h4-11H,1-3H3,(H,18,19)
• InChI Key： YHADQGWCZRREII-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC=C(C(C)C)C=C1C(O)=O

Computed Properties

• Exact Mass: 254.13074

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 377.5±31.0 °C(Predicted)
• PSA: 37.3
• pka: 3.97±0.36(Predicted)